2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

• IUPAC Name: (3,4-difluorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• InChI: InChI=1S/C14H10F2O3S/c15-9-2-1-8(7-10(9)16)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2
• InChI Key: MOKRHQKRLMMDDM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=C(S2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C14H10F2O3S
• DSSTOX Substance ID: DTXSID30641965
• Molecular Weight: 296.29 g/mol
• CAS RN: 898778-82-0

Description

2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene (DFBTh) is a new class of thiophene-containing compounds that have recently been discovered and studied. It is a derivative of thiophene, which is an aromatic five-membered ring containing two sulfur atoms. DFBTh has several unique properties, including high solubility in a variety of solvents, good stability, low toxicity, and low cost. It has been used in a variety of applications, including organic synthesis, drug delivery, and catalysis.

Scientific Research Applications

• Synthesis and Characterization :

  • Thiophene derivatives, including those similar to 2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene, have been synthesized and characterized for their electrochemical properties. These compounds exhibit fluorescent properties and have potential applications in electronic devices (Coelho, Nascimento, Ribeiro, & Navarro, 2015).

• Material Science and Electronics :

  • Research on similar thiophene derivatives highlights their use in creating polymers with multi-electrochromic properties. These properties are essential for developing materials for electrochromic devices (Hu, Li, Liu, Zhang, Luo, & Jin, 2019).
  • Another study demonstrates the use of thiophene derivatives in the formation of conducting polymers, which are crucial in electronic applications such as transistors and solar cells (Aydın & Kaya, 2013).

• Pharmaceutical Research :

  • Thiophene-based compounds have shown a wide spectrum of biological activities, including antibacterial, antifungal, antioxidant, and antiviral properties. These findings suggest potential pharmaceutical applications for derivatives of 2-(3,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene (Nagaraju, Sridhar, Sreenatha, Kumara, & Sadashiva, 2018).

• Advanced Functional Materials :

  • Studies have also shown that thiophene derivatives can be used in advanced functional materials, such as in the fabrication of low band gap polymers for solar cell applications. This underscores the compound's relevance in renewable energy technologies (Schroeder, Huang, Ashraf, Smith, D’Angelo, Watkins, Anthopoulos, Durrant, & McCulloch, 2012).

• Organic Semiconductors :

  • Thiophene-based compounds are utilized in designing and synthesizing organic semiconductors. These materials are significant for the development of technologies like organic field-effect transistors and other electronic devices (Yin, Mukaida, Horike, Kirihara, Yamane, Zhang, & Wei, 2022).